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Introduction

Polonium-218 (2*8Po) is a critical alpha-emitting radionuclide in the uranium-238 decay series,
originating from the decay of radon-222. With a short half-life of 3.05 minutes, it decays by
emitting a characteristic 6.00 MeV alpha particle. Accurate measurement of 218Pg is crucial in
various fields, including environmental monitoring, health physics for assessing internal
dosimetry from radon inhalation, and in preclinical research for targeted alpha therapy, where
understanding the behavior of alpha-emitting progeny is vital.

The solid-state nuclear track detector (SSNTD) CR-39, a polymer with the chemical name poly-
allyl-diglycol carbonate (PADC), is an ideal tool for this application.[1] CR-39 is insensitive to
gamma radiation and light, making it highly suitable for use in complex radiation environments.
[1] It offers nearly 100% detection efficiency for normally incident alpha particles and provides a
permanent, physical record of each particle event.[2]

When an alpha patrticle, such as the 6.00 MeV particle from 218Po, traverses the CR-39
material, it leaves a trail of broken polymer bonds known as a "latent track." This damaged
region is invisible to the naked eye. Through a chemical etching process, typically using a
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heated alkaline solution like sodium hydroxide (NaOH), the damaged material along the latent
track is dissolved at a much higher rate (track etch rate, Vi) than the undamaged bulk material
(bulk etch rate, Ve). This differential etching enlarges the track into a conical pit, which is easily
observable with a standard optical microscope. The size and shape of these etched tracks are
directly related to the energy and angle of incidence of the alpha patrticle, allowing for
spectrometric analysis.[3]

This document provides detailed protocols for the preparation, exposure, and analysis of CR-
39 detectors for the specific measurement of Polonium-218.

Principle of Alpha Track Formation in CR-39

The detection mechanism is a two-stage process involving the formation of a latent track
followed by chemical revelation.
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Caption: Mechanism of alpha particle detection in CR-39 detectors.
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Quantitative Data Summary

The following tables summarize key quantitative parameters for the use of CR-39 in alpha

particle detection, with a focus on energies relevant to Polonium-218.

Table 1: Typical Etching Conditions for Alpha Particle
Tracks in CR-39

Concentrati
Etchant Temperatur . Reference(s
. on Time Notes
Solution . e (°C) )
(Normality)
Sodium A common,
Hydroxide 6.25 N 90 °C 30 min rapid etching [1]
(NaOH) condition.
Optimized for
radon/progen
Sodium Prog
Hydroxide 6.0N 70 °C 7 hours y [4]
measurement
(NaOH) .
sina
chamber.
i Optimized for
Sodium
. radon
Hydroxide 6.25 N 85 °C 5 hours ) [5]
environment
(NaOH) )
studies.
) Used for
Potassium _
) ) detailed track
Hydroxide Varies 60 °C 1-32 hours [6]
parameter
(KOH) .
studies.
PEW Solution Reduces
(KOH + 17% KOH, ] sensitivity to
60 °C 30 - 60 min [7]
Ethanol + 25% C2Hs0OH proton
H20) background.
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Table 2: Alpha Particle Track & Detector Parameters in

CR-39
Parameter Value Alpha Energy Conditions Reference(s)
Ener ~35 keV (single Typical etch
gy- (sing 6.0 MeV P N [3]
Resolution (AE) track) conditions
~20 keV (group With data
_ 6.0 MeV . o [3]
analysis) selection criteria
Particle Range 20.00 £ 0.02 um 5.48 MeV N/A [8]
_ Radon & 6 N NaOH, 70°C,

Track Diameter 10 - 25 um [4]
Progeny 7 hours

Detection o

. ~100% < 8 MeV Normal incidence  [2][9]

Efficiency

Bulk Etch Rate

Vo) 1.14 +0.03 um/h  N/A 6 N NaOH, 70°C  [4]
6.25 N NaOH,

1.26 £0.02 um/h  N/A [8]
70°C

Experimental Protocols
Protocol 1: Measurement of 2:8Po Plate-Out from a
Radon Source

This protocol details the passive measurement of Polonium-218 that has "plated-out”

(deposited) onto the surface of a CR-39 detector from a radon-rich atmosphere.

Caption: Experimental workflow for 28Po plate-out measurement.

1. Materials and Equipment

e CR-39 Detector Chips (e.g., 1 cm x 1 cm)

o Sealed container or chamber ("radon cup”)[4]
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Radon source (e.g., a certified 22°Ra source)
Etching solution: 6.0 N Sodium Hydroxide (NaOH)
Constant temperature water bath
Optical microscope with digital camera (e.g., 400x magnification)
Image analysis software (e.g., ImageJ)
Personal Protective Equipment (PPE): gloves, safety glasses
. Methodology
Detector Preparation:
o Handle CR-39 detectors only by the edges to avoid surface contamination.
o Clean the detector surface with a lint-free cloth and ethanol if necessary.
o Label each detector with a unique identifier using a scribe on a corner.
Exposure:
o Place the CR-39 detector at the bottom of the radon chamber, active side up.[4]

o Introduce the radon source into the chamber and seal it hermetically. The radon gas will
emanate from the source, and its progeny, including 2:8Po, will be airborne.[10]

o Allow the system to equilibrate and expose the detector for a predetermined period (e.qg.,
24-72 hours). During this time, the positively charged 28Po ions will deposit onto the
interior surfaces, including the detector.

o Simultaneously, keep a background (unexposed) detector from the same batch in a low-
radon environment.

Chemical Etching:

o Prepare a 6.0 N NaOH solution.
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o Preheat the water bath to 70°C.

o Place the exposed and background detectors in a holder and submerge them in the NaOH
solution within the water bath.

o Etch for 7 hours.[4] Ensure the solution level is maintained.

o After etching, carefully remove the detectors and wash them thoroughly with distilled
water.

o Dry the detectors gently with a soft, lint-free tissue.

e Track Analysis & Data Interpretation:

[¢]

Place the etched detector under the optical microscope.

o Systematically scan a known area of the detector surface, capturing high-resolution
images.

o Use image analysis software to count the number of tracks and measure their parameters
(e.g., diameter, major/minor axes).

o The track density (tracks/cm?) is proportional to the surface activity of the plated-out
progeny.

o The diameter of the tracks can be used for basic energy spectroscopy. For the specified
etching conditions, tracks from radon and its progeny typically range from 10-25 um.[4]
Tracks from 6.00 MeV 28po alphas will be distinct from the 7.69 MeV alphas from its
progeny, 214Po. A calibration with known alpha sources is required to establish a precise
energy-vs-diameter relationship.[1]

o Subtract the track density of the background detector to correct for intrinsic detector
background.

Protocol 2: Calibration of CR-39 for Alpha Particle
Spectroscopy

To accurately relate track diameter to alpha energy, a calibration is essential.
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. Materials:
CR-39 detectors from the same batch as the experiment.
Calibrated alpha sources (e.g., 2*Am - 5.49 MeV, 23°Pu, 148Gd - 3.18 MeV).[1]
Vacuum chamber.
Collimators to ensure normal incidence.
Thin foil absorbers (e.g., Mylar, Aluminum) to degrade the alpha energy.
. Methodology:

Irradiation:

[e]

Place a CR-39 detector in the vacuum chamber.

o Position an alpha source (e.g., 2**Am) at a fixed distance, with a collimator between the
source and detector to ensure particles strike at a normal (90°) angle.

o Irradiate the detector for a short, controlled time to achieve a track density that avoids
overlapping pits.

o Repeat the process with different thicknesses of absorber foils placed directly in front of
the detector to obtain exposures at various degraded (lower) energies. The resulting
energy after the foil can be calculated using software like SRIM.

Etching and Analysis:

o Etch the calibrated detectors alongside the experimental detectors using the identical
etching protocol (e.g., 6.0 N NaOH, 70°C, 7 hours).

o Measure the average track diameter for each known energy.
Calibration Curve:

o Plot the average track diameter versus the corresponding alpha particle energy.
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o Fit the data with an appropriate function. This curve can then be used to estimate the
energy of unknown alpha particles from the 218Po experiment.

Logical Flow for Data Analysis

The final stage involves converting the raw microscopic images into meaningful data on particle
energy and fluence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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